Ethyl 1H-imidazole-2-carboxylate

• IUPAC Name: ethyl 1H-imidazole-2-carboxylate
• InChI: InChI=1S/C6H8N2O2/c1-2-10-6(9)5-7-3-4-8-5/h3-4H,2H2,1H3,(H,7,8)
• InChI Key: UHYNYIGCGVDBTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=CN1
• Molecular Formula: C6H8N2O2
• DSSTOX Substance ID: DTXSID20338498
• Molecular Weight: 140.14 g/mol
• CAS No.: 33543-78-1

Description

Ethyl 1H-imidazole-2-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydrolysis and Crystallization Studies

Biology-Oriented Drug Synthesis

In the field of drug synthesis, ethyl 1H-imidazole-2-carboxylate derivatives have been explored for their biological activities, specifically their β-glucuronidase inhibitory activity. Salar et al. (2017) have detailed the synthesis of these derivatives and their significant inhibitory activities (U. Salar et al., 2017).

Supramolecular Chemistry

In supramolecular chemistry, this compound forms hydrogen-bonded structures, which are crucial for understanding molecular interactions and network formations. Costa et al. (2007) have explored this aspect in their research on ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates (M. Costa et al., 2007).

Organocatalysis

The compound is also utilized in organocatalysis, particularly in transesterification reactions. Wang and Li (2012) have shown how imidazol(in)ium-2-carboxylates can act as precatalysts in these reactions, highlighting their effectiveness in various alcohol conversions (Yanqin Wang & Zhenjiang Li, 2012).

Mechanism of Action

Target of Action

Ethyl 1H-imidazole-2-carboxylate is a derivative of imidazole, a five-membered heterocyclic moiety that is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . Imidazole derivatives show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties . The mode of action is likely dependent on the specific biological target and the context of the biochemical pathway in which it is involved.

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which may influence the bioavailability of this compound.

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .

Action Environment

It is known that imidazole derivatives are temperature- and humidity-dependent proton conductors , suggesting that environmental conditions may influence their action.

Safety and Hazards

When handling Ethyl 1H-imidazole-2-carboxylate, it is advised to avoid breathing mist, gas, or vapours. Contact with skin and eyes should be avoided. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition. Personnel should be evacuated to safe areas and people should be kept away from and upwind of spill/leak.

Future Directions

Considering the coordination advantage of N-heterocyclic carboxylate ligands in the construction of metal–organic frameworks (MOFs), researchers hope to adopt them to build up more structurally stable MOFs for proton conduction research. The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable, and the understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs.

Biochemical Analysis

Cellular Effects

It is known that imidazole derivatives have diverse biological activities

Molecular Mechanism

It is known that imidazole derivatives can exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Synthesis routes and methods

Procedure details

34.7 g (150.9 mmol) of ethyl 1-benzyl-1H-imidazole-2-carboxylate are dissolved in 1005 ml of ethanol, and 34 g of ammonium formate are added. The reaction mixture is heated to reflux for about 6 h. Then a total of 8 g of 10% palladium on activated carbon and 18 g of ammonium formate is added in small portions. After cooling, the catalyst is filtered off and the filtrate is concentrated in vacuo. The product which crystallizes out is stirred in 80 ml of ice-water and filtered off with suction.